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Compound of Interest

Compound Name: 2-Hydroxydibenzothiophene

Cat. No.: B122962 Get Quote

Technical Support Center: Chromatographic
Analysis of DBT Metabolites
Welcome to the technical support center for the chromatographic analysis of Dibenzothiophene

(DBT) metabolites. This resource is designed for researchers, scientists, and drug development

professionals to troubleshoot and resolve common issues, particularly co-elution, encountered

during the analysis of DBT and its metabolic products.

Metabolic Pathway of Dibenzothiophene
Dibenzothiophene is metabolized by various microorganisms through different pathways. A key

pathway for biodesulfurization is the "4S" pathway, which sequentially oxidizes the sulfur atom,

leading to its removal without degrading the carbon skeleton.[1][2]
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Dibenzothiophene (DBT) DBT-sulfoxide (DBTO)DszC DBT-sulfone (DBTO2)DszC 2-hydroxyphenyl 
 benzenesulfinate (HPBS)

DszA 2-hydroxybiphenyl (HBP)DszB
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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